Cas no 590392-05-5 (2-tert-butyl-5-phenyl-1H-indole-3-carbaldehyde)

• Product Name: 2-tert-butyl-5-phenyl-1H-indole-3-carbaldehyde
• CAS No: 590392-05-5
• MF: C₁₉H₁₉NO
• MW: 277.360265016556
• CID: 1017470
• PubChem ID: 3730913
• Update Time: 2025-08-05

2-tert-butyl-5-phenyl-1H-indole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-carboxaldehyde,2-(1,1-dimethylethyl)-5-phenyl-(9CI)
• 2-tert-butyl-5-phenyl-1H-indole-3-carbaldehyde
• BBL021404
• NCGC00341265-01
• AKOS005144187
• AB01332826-02
• Z3214214418
• DB-279349
• STK894117
• CS-0364849
• 1H-INDOLE-3-CARBOXALDEHYDE, 2-(1,1-DIMETHYLETHYL)-5-PHENYL-
• 590392-05-5
• 2-(tert-Butyl)-5-phenyl-1H-indole-3-carbaldehyde

• Inchi： 1S/C19H19NO/c1-19(2,3)18-16(12-21)15-11-14(9-10-17(15)20-18)13-7-5-4-6-8-13/h4-12,20H,1-3H3
• InChI Key： FEQNXNZHKNFIFK-UHFFFAOYSA-N
• SMILES： O=CC1C2C=C(C3C=CC=CC=3)C=CC=2NC=1C(C)(C)C

Computed Properties

• Exact Mass: 277.146664230g/mol
• Monoisotopic Mass: 277.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 32.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 2-tert-butyl-5-phenyl-1H-indole-3-carbaldehyde

2-Tert-butyl-5-phenyl-1H-indole-3-carbaldehyde (CAS No. 590392-05-5): A Comprehensive Overview

2-Tert-butyl-5-phenyl-1H-indole-3-carbaldehyde, identified by the CAS registry number 590392-05-5, is a structurally complex organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the class of indole derivatives, which are known for their diverse biological activities and structural versatility. The molecule features a substituted indole ring system with a tert-butyl group at the 2-position, a phenyl group at the 5-position, and an aldehyde moiety at the 3-position. These substituents contribute to its unique chemical properties and potential applications.

The synthesis of 2-Tert-butyl-5-phenyl-1H-indole-3-carbaldehyde typically involves multi-step organic reactions, often utilizing palladium-catalyzed cross-coupling reactions or other advanced methodologies. Recent advancements in catalytic asymmetric synthesis have enabled the efficient construction of such complex molecules with high enantioselectivity. The compound's structure makes it a valuable building block for further functionalization, particularly in drug discovery and material design.

Recent studies have highlighted the potential of indole derivatives, including 2-Tert-butyl-5-phenyl-1H-indole-3-carbaldehyde, as promising candidates for therapeutic applications. For instance, research published in Nature Communications demonstrated that certain indole-based compounds exhibit potent anti-tumor activity by targeting specific oncogenic pathways. The aldehyde group in this compound can undergo various reactions, such as condensation or oxidation, to form bioactive derivatives. Additionally, the tert-butyl and phenyl substituents enhance the molecule's lipophilicity, which is crucial for its absorption and bioavailability in biological systems.

In the realm of materials science, indole-based compounds like 2-Tert-butyl-5-phenyl-1H-indole-3-carbaldehyde have been explored for their potential in organic electronics. Their conjugated π-systems make them suitable for applications in light-emitting diodes (LEDs) and photovoltaic devices. Recent breakthroughs in this area have focused on optimizing the electronic properties of such compounds through strategic substitution patterns, further underscoring their versatility.

The study of CAS No. 590392-05-related compounds has also extended into environmental chemistry. Researchers have investigated their degradation pathways under various conditions, such as UV light or enzymatic catalysis. Understanding these processes is essential for assessing their environmental impact and developing sustainable synthetic routes.

In conclusion, 2-Tert-butyl